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Compound of Interest

Compound Name:
Pyridinium, 4-

(methoxycarbonyl)-1-methyl-

Cat. No.: B188537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound

Pyridinium, 4-(methoxycarbonyl)-1-methyl-, with the CAS number 7630-02-6. This

document consolidates available data on its physicochemical properties, synthesis, and

spectral information.

Core Chemical Information
Pyridinium, 4-(methoxycarbonyl)-1-methyl-, also known as 4-(methoxycarbonyl)-1-

methylpyridinium iodide, is a quaternary pyridinium salt. Its chemical structure consists of a

pyridine ring where the nitrogen atom is methylated, and a methoxycarbonyl group is attached

at the 4-position. The positive charge on the pyridinium ring is balanced by an iodide counter-

ion.

Physicochemical Properties
A summary of the key physicochemical properties for Pyridinium, 4-(methoxycarbonyl)-1-
methyl- is presented in the table below. It is important to note that experimentally determined

values for properties such as melting point, boiling point, and solubility are not readily available

in the reviewed literature. The data presented is based on information available for the iodide

salt form of the compound.
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Property Value Source

CAS Number 7630-02-6 N/A

Molecular Formula C₈H₁₀INO₂ [1]

Molecular Weight 279.07 g/mol [1]

Canonical SMILES
C[N+]1=CC=C(C=C1)C(=O)O

C.[I-]
N/A

InChI Key
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N/A

Synthesis Protocol
A detailed experimental protocol for the synthesis of 4-(methoxycarbonyl)-1-methylpyridinium

iodide has been documented.[1] The synthesis involves the quaternization of a pyridine

derivative with an alkyl halide.

Synthesis of 4-(methoxycarbonyl)-1-methylpyridinium
iodide[1]
Materials:

Methyl isonicotinate (700 g)

Methyl iodide (1.4 kg)

Methanol (2.0 L)

Ether (for washing)

Procedure:

In a suitable reaction vessel, admix 700 g of methyl isonicotinate and 1.4 kg of methyl iodide

in 2.0 liters of methanol.

Stir the resulting solution and reflux for 5 hours.
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After the reflux period, allow the mixture to cool.

Filter the cooled mixture to collect the solid product.

Wash the collected product with ether.

Dry the product to obtain 4-methoxycarbonyl-1-methylpyridinium iodide.

Yield:

The reported yield for this synthesis is 1.385 kg, which corresponds to a 97.2% yield.[1]

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Pyridinium, 4-
(methoxycarbonyl)-1-methyl- (CAS 7630-02-6) is not extensively available in the public

domain. Researchers are advised to perform their own analytical characterization upon

synthesis or acquisition of the compound.

Biological Activity and Toxicological Information
As of the latest literature review, there is no specific information available regarding the

biological activity or toxicological properties of Pyridinium, 4-(methoxycarbonyl)-1-methyl-
with CAS number 7630-02-6. Studies on related pyridinium compounds have explored a range

of biological effects, but direct extrapolation to this specific molecule is not advisable. Further

research is required to elucidate its pharmacological and toxicological profile.

Signaling Pathways and Experimental Workflows
Currently, there are no described signaling pathways or specific experimental workflows in the

scientific literature that directly involve Pyridinium, 4-(methoxycarbonyl)-1-methyl-.
Therefore, the creation of diagrams for these aspects is not applicable at this time.

Logical Relationship of Synthesis
The synthesis of 4-(methoxycarbonyl)-1-methylpyridinium iodide follows a straightforward

logical progression from starting materials to the final product. This can be visualized as a

simple workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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